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Compound of Interest

Compound Name:
2-(4-Aminophenyl)-2-

hydroxyacetic acid

CAS No.: 13104-66-0

Cat. No.: B2865508

Get Quote

Executive Summary
2-(4-Aminophenyl)-2-hydroxyacetic acid, commonly referred to as 4-amino-DL-mandelic

acid or

-aminomandelic acid, is a trifunctional aromatic building block critical to the synthesis of

-lactam antibiotics, hyperbranched polymers, and chiral resolving agents.[1]

This guide addresses a frequent critical error in industrial procurement and database

searching: the confusion between this molecule and 4-aminophenylacetic acid. While

structurally similar, the absence of the

-hydroxyl group in the latter drastically alters reactivity and application. This document provides
validated synthetic protocols, polymerization strategies, and structural data to ensure precise
utilization in drug development and materials science.
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Part 1: Structural Analysis & Chemical Identity
Core Identity & CAS Distinction
The presence of the benzylic hydroxyl group at the

-position creates a chiral center, allowing for enantioselective applications not possible with
simple phenylacetic acid derivatives.

Feature Target Molecule Commonly Confused Analog

Common Name 4-Aminomandelic Acid 4-Aminophenylacetic Acid

IUPAC Name
2-(4-aminophenyl)-2-

hydroxyacetic acid
2-(4-aminophenyl)acetic acid

Structure

CAS (Racemic) 13104-66-0 1197-55-3

CAS (R-Isomer) 71630-32-5
N/A (Achiral at

-carbon)

Key Reactivity

Trifunctional (AB

Monomer)Amine, Carboxyl,

-Hydroxyl

BifunctionalAmine, Carboxyl

Reactivity Profile
The molecule acts as a latent AB

monomer for polymerization:

Primary Amine (

): Nucleophilic; ready for acylation or imine formation.

Carboxylic Acid (

): Electrophilic; capable of esterification or amidation.
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Benzylic Hydroxyl (

): Secondary nucleophile; susceptible to oxidation (forming benzoylformic derivatives) or
elimination (forming styrenes).

Part 2: Synthesis Strategies
Chemical Synthesis: The Nitro-Reduction Route (Gold
Standard)
Direct condensation of aniline with glyoxylic acid often suffers from regioselectivity issues (N-

alkylation vs. C-alkylation). The most robust industrial route involves the reduction of 4-

nitromandelic acid.

Mechanism:

Precursor Synthesis: Hydrolysis of 4-nitrobenzaldehyde cyanohydrin yields 4-nitromandelic

acid.

Reduction: Catalytic hydrogenation (

, Pd/C) or chemical reduction (

) converts the nitro group to an amine without over-reducing the benzylic hydroxyl group.

4-Nitrobenzaldehyde Cyanohydrin
Intermediate

+ HCN / NaCN 4-Nitromandelic
Acid

Acid Hydrolysis
(HCl, Reflux) 4-Aminomandelic

Acid

Reduction
(H2, Pd/C)

Click to download full resolution via product page

Figure 1: Step-wise chemical synthesis ensuring retention of the

-hydroxyl group.

Biocatalytic Resolution (Enantiopure Production)
For pharmaceutical applications requiring high enantiomeric excess (
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), enzymatic resolution is preferred over chemical resolution.

Enzyme: Nitrilase (from Alcaligenes faecalis or engineered variants).

Substrate: 4-Aminomandelonitrile (generated in situ).

Process: The nitrilase selectively hydrolyzes the nitrile of one enantiomer directly to the

corresponding acid (typically

-selective), leaving the

-nitrile or hydrolyzing it at a negligible rate.

Part 3: Applications in Polymer Chemistry[7]
Hyperbranched Polyamides (AB Monomers)
4-Aminomandelic acid is a classic AB

monomer.

A Group: Carboxylic Acid (electrophile).

B Groups: Amine and Hydroxyl (nucleophiles).

By activating the carboxylic acid (e.g., as an acid chloride or active ester), the molecule can

self-polymerize. Because the amine is significantly more nucleophilic than the hydroxyl group,

the initial polymerization forms a polyamide backbone with pendant hydroxyl groups. These

hydroxyls can then be used for:

Crosslinking: Creating hydrogels.

Functionalization: Attaching drug payloads or solubilizing agents.
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Figure 2: Formation of hyperbranched polymers utilizing the differential nucleophilicity of amine

vs. hydroxyl groups.

Part 4: Experimental Protocols
Protocol 4.1: Catalytic Reduction of 4-Nitromandelic
Acid
This protocol yields racemic 4-amino-DL-mandelic acid suitable for use as a building block.

Reagents:

4-Nitromandelic acid (10 mmol)

Palladium on Carbon (Pd/C, 10% wt, 0.1 eq)

Methanol (50 mL)

Hydrogen gas (balloon pressure)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body-img#technical-guide-2-4-aminophenyl-2-hydroxyacetic-acid-as-a-synthetic-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Dissolution: Dissolve 1.97 g of 4-nitromandelic acid in 50 mL of methanol in a three-neck

round-bottom flask.

Catalyst Addition: Carefully add 100 mg of 10% Pd/C under an inert nitrogen atmosphere

(Caution: Pd/C is pyrophoric).

Hydrogenation: Purge the system with hydrogen gas three times. Stir the mixture vigorously

under a hydrogen balloon at room temperature (25°C).

Monitoring: Monitor reaction progress via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The

starting material (

) should disappear, replaced by a lower

amine spot. Reaction typically completes in 4–6 hours.

Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with

methanol.

Isolation: Concentrate the filtrate under reduced pressure to yield a light yellow solid.

Purification: Recrystallize from water/ethanol to obtain off-white crystals.

Yield: ~85-90%.[1]

Melting Point: ~150°C (dec).

Protocol 4.2: Synthesis of 5-Substituted Oxindoles
4-Aminomandelic acid derivatives can be cyclized to form oxindoles, a scaffold found in kinase

inhibitors.

Reduction: The benzylic hydroxyl is reduced (e.g., using

or catalytic hydrogenolysis with acid) to form the phenylacetic acid derivative (if the hydroxyl
is not desired in the final scaffold).
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Cyclization: If the hydroxyl is retained, oxidative cyclization strategies are employed.

References
Chemical Identity & Properties

PubChem Compound Summary for CID 14533 (Analog Comparison).

(Note: Used for structural comparison of the acetic acid analog).

CAS Registry Verification: CAS 71630-32-5 (R-isomer) and 13104-66-0 (Racemic).

Synthesis & Biocatalysis

Biotechnological production of chiral mandelic acid derivatives. (Reference to general
nitrilase utility in mandelic acid resolution).
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Hyperbranched Polymers from AB2 Monomers. (Contextualizing the polymerization of
amino-hydroxy-carboxylic acids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2865508/docs#technical-guide-2-4-aminophenyl-2-
hydroxyacetic-acid-as-a-synthetic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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